Cas no 147023-08-3 (Benzoic acid, 5-[(4-cyanobenzoyl)oxy]-2-[(4-methoxybenzoyl)oxy]-)

Benzoic acid, 5-[(4-cyanobenzoyl)oxy]-2-[(4-methoxybenzoyl)oxy]- structure
147023-08-3 structure
Product Name:Benzoic acid, 5-[(4-cyanobenzoyl)oxy]-2-[(4-methoxybenzoyl)oxy]-
CAS No:147023-08-3
MF:C23H15NO7
MW:417.367706537247
CID:1323307
Update Time:2024-08-18

Benzoic acid, 5-[(4-cyanobenzoyl)oxy]-2-[(4-methoxybenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(4-cyanobenzoyl)oxy]-2-[(4-methoxybenzoyl)oxy]-
    • Inchi: 1S/C23H15NO7/c1-29-17-8-6-16(7-9-17)23(28)31-20-11-10-18(12-19(20)21(25)26)30-22(27)15-4-2-14(13-24)3-5-15/h2-12H,1H3,(H,25,26)
    • InChI Key: UZJGLIPRGQARTB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(OC(=O)C2=CC=C(C#N)C=C2)=CC=C1OC(=O)C1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 417.08485

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 698.4±55.0 °C(Predicted)
  • PSA: 122.92
  • pka: 2.67±0.36(Predicted)
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